3-(2-chlorophenyl)-5-methyl-N-((5-methylisoxazol-3-yl)methyl)isoxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-5-methyl-N-((5-methylisoxazol-3-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H14ClN3O3 and its molecular weight is 331.76. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Transformation
- The compound demonstrates potential as a key intermediate in chemical syntheses. For instance, its structure relates closely to compounds involved in rearrangements to form quinazolinediones, which are significant in various organic transformations (Azizian et al., 2000).
Potential Antitumor Activity
- Certain structurally similar compounds to 3-(2-Chlorophenyl)-5-Methyl-N-((5-Methylisoxazol-3-Yl)methyl)Isoxazole-4-Carboxamide have been explored for their antitumor properties, indicating potential research avenues for this compound in cancer treatment (Stevens et al., 1984).
Novel Drug Synthesis
- This compound's structure bears similarity to those used in novel drug synthesis, such as in the creation of carboxamide derivatives with potential therapeutic applications (Martins et al., 2002).
Medicinal Chemistry and Drug Design
- Compounds with a similar structure have been used in the development of novel medicinal compounds, particularly in the field of drug design and discovery, suggesting a potential role for this compound in similar applications (Pasunooti et al., 2015).
Insecticidal and Herbicidal Applications
- Structurally related compounds have shown insecticidal and herbicidal properties, indicating potential for this compound in agricultural applications (Yu et al., 2009).
Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O3/c1-9-7-11(19-22-9)8-18-16(21)14-10(2)23-20-15(14)12-5-3-4-6-13(12)17/h3-7H,8H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIDDSZOBUFSPJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CNC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.